3,6,9,12,15-PENTAOXAHEPTADECANE-1,17-DIYL BIS-METHANETHIOSULFONATE

Specification

• CAS No.: 384342-61-4
• Molecular Formula: C14H30O9S4
• Molecular Weight: 470.7 g/mol
• IUPAC Name: 1-[2-(2-methylsulfonylsulfanylethoxy)ethoxy]-2-[2-[2-(2-methylsulfonylsulfanylethoxy)ethoxy]ethoxy]ethane
• Standard InChI: InChI=1S/C14H30O9S4/c1-26(15,16)24-13-11-22-9-7-20-5-3-19-4-6-21-8-10-23-12-14-25-27(2,17)18/h3-14H2,1-2H3
• Standard InChI Key: HWVTVNUGXMVSOL-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)SCCOCCOCCOCCOCCOCCSS(=O)(=O)C
• Canonical SMILES: CS(=O)(=O)SCCOCCOCCOCCOCCOCCSS(=O)(=O)C

Introduction

3,6,9,12,15-Pentaoxaheptadecane-1,17-diyl bis-methanethiosulfonate (CAS 384342-61-4) is a specialized sulfhydryl cross-linking reagent used in biochemical and pharmaceutical research. This compound features a polyethylene glycol (PEG) backbone functionalized with methanethiosulfonate groups, enabling selective thiol-reactive chemistry for protein modification and bioconjugation applications.

Structural Features:

• A 17-carbon PEG chain (hexaethylene glycol derivative) with five ether oxygen atoms.

• Terminal methanethiosulfonate (-S-SO₂-CH₃) groups for thiol-specific reactivity.

Physicochemical Properties

Property	Value/Description	Source
Appearance	Not explicitly reported	-
Stability	Stable under normal conditions
Hazardous Decomposition	None reported
Incompatible Materials	Strong acids, bases, oxidizers

Applications in Research

• Cross-Linking Agent: Reacts with cysteine residues in proteins to form disulfide bonds, enabling structural stabilization or conjugation.

• Bioconjugation: Used to attach ligands, fluorophores, or other molecules to thiol-containing biomolecules.

Hazard Category	Details
Skin Contact	Causes irritation; use gloves and protective clothing
Eye Contact	Serious eye irritation; requires immediate rinsing
Inhalation	May irritate respiratory tract; use in ventilated areas
First Aid Measures	Rinse affected area with water; seek medical attention if symptoms persist